Cas no 88-51-7 (2-Amino-4-chloro-5-methylbenzenesulfonic acid)

2-Amino-4-chloro-5-methylbenzenesulfonic acid structure
88-51-7 structure
Product Name:2-Amino-4-chloro-5-methylbenzenesulfonic acid
CAS No:88-51-7
MF:C7H8ClNO3S
MW:221.661319732666
MDL:MFCD00035771
CID:34468
PubChem ID:87561940
Update Time:2024-10-26

2-Amino-4-chloro-5-methylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-chloro-5-methylbenzenesulfonic acid
    • Aminochlorotoluenesulfonicacid
    • 2B acid
    • 2-Chloro-4-Aminotoluene-5-Sulphonic Acid
    • 4-Amino-2-chlorotoluene-5-sulfonic acid
    • 6-Amino-4-chloro-m-toluene sulfonic acid
    • 4-amino-6-chlorotoluene-3-sulphonic acid
    • 2-Chloro-4-toluidine-5-sulfonic acid
    • 2-Chloro-p-toluidine-5-sulfonic acid
    • 3-Chloro-4-methylaniline-6-sulfonic acid
    • 6-Amino-4-chloro-3-toluenesulfonic acid
    • Acide 2-amino-4 chloro-5 methyl benzenesulfonique
    • Permanent Red 2b Amine
    • Red 2B acid
    • 5-Chloro-4-methylaniline-2-sulfonic Acid
    • 5-Chloro-p-toluidine-2-sulfonic Acid
    • Benzenesulfonic acid, 2-amino-4-chloro-5-methyl-
    • Brilliant Toning Red Amine
    • 2-Chloro-4-aminotoluene-5-sulfonic acid
    • 6-Amino-4-chloro-m-toluenesulfonic acid
    • 2-B acid
    • 2-Amino-4-Chloro-5-Methylbenzenesulfonicacid
    • 4-Chloro-
    • Kyselina 2-chlor-4-toluidin-5-sulfonova
    • Q27272900
    • CHEMBL3560120
    • CAS-88-51-7
    • Tox21_200428
    • A842644
    • Kyselina 2-chlor-4-toluidin-5-sulfonova [Czech]
    • W-100402
    • UNII-9QN6JT928N
    • LS-154161
    • o-Chloroparatoluidine-5-Sulfonric Acid
    • A0286
    • 1-AMINO-4-METHYL-5-CHLOROBENZENE-2-SULFONIC ACID
    • 4-amino-6-chlortoluen-3-sulfonsyre
    • EC 201-837-6
    • 2-amino-4-chloro-5-methyl benzene sulfonic acid
    • 2-Amino-4-Chloro-5-Methyl-Benzenesulfonic Acid
    • DTXSID2026527
    • m-Toluenesulfonate, 6-amino-4-chloro
    • 3-14-00-02216 (Beilstein Handbook Reference)
    • AM20060746
    • NCGC00248609-01
    • SCHEMBL72936
    • 1-AMINO-3-CHLORO-4-METHYLBENZENE-6-SULFONIC ACID
    • m-Toluenesulfonic acid, 6-amino-4-chloro-
    • DTXCID006527
    • D77518
    • 2-AMINO-4-CHLORO-5-METHYLBENZENESULFONIC ACID [HSDB]
    • 4-Chloro-6-amino-m-toluenesulfonic acid
    • 4-AMINO-6-CHLOROTOLUENE-3-SULFONIC ACID
    • 9QN6JT928N
    • 4-Amino-2-chlorotoluene-5-sulfonic acid, sodium salt
    • 88-51-7
    • HSDB 5258
    • DS-10881
    • BRN 2727161
    • 6-AMINO-4-CHLORO-META-TOLUENESULFONIC ACID
    • CS-W000006
    • 2-AMINO-4-CHLORO-5-METHYL-1-BENZENESULFONIC ACID
    • VRLPHBSFRWMMPW-UHFFFAOYSA-N
    • FT-0620332
    • AKOS015849899
    • MFCD00035771
    • CCRIS 3406
    • NCGC00257982-01
    • EINECS 201-837-6
    • 2-Amino-4-chloro-5-methylbenzenesulfonic acid (ACI)
    • m-Toluenesulfonic acid, 6-amino-4-chloro- (7CI, 8CI)
    • 2Chloro4toluidine5sulfonic acid
    • 4Amino2chlorotoluene5sulfonic acid
    • Benzenesulfonic acid, 2amino4chloro5methyl
    • mToluenesulfonic acid, 6amino4chloro
    • 4Chloro6aminomtoluenesulfonic acid
    • 6627-59-4
    • 3Chloro4methylaniline6sulfonic acid
    • Kyselina 2chlor4toluidin5sulfonova
    • 4Amino6chlorotoluene3sulphonic acid
    • 6Amino4chloromtoluenesulfonic acid
    • KYSELINA 2-CHLOR-4-TOLUIDIN-5-SULFONOVA (CZECH)
    • 2Chloro4aminotoluene5sulfonic acid
    • NS00041087
    • 2Amino4chloro5methylbenzenesulfonic acid
    • MDL： MFCD00035771
    • Inchi： 1S/C7H8ClNO3S/c1-4-2-7(13(10,11)12)6(9)3-5(4)8/h2-3H,9H2,1H3,(H,10,11,12)
    • InChI Key： VRLPHBSFRWMMPW-UHFFFAOYSA-N
    • SMILES： O=S(C1C(N)=CC(Cl)=C(C)C=1)(O)=O
    • BRN： 2727161

Computed Properties

  • Exact Mass: 220.99100
  • Monoisotopic Mass: 220.991342
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5

Experimental Properties

  • Color/Form: White crystalline powder. Industrial products are grayish white or rose red
  • Density: 1.3031 (rough estimate)
  • Melting Point: 180.5
  • Boiling Point: 163°C (rough estimate)
  • Refractive Index: 1.6210 (estimate)
  • PSA: 88.77000
  • LogP: 3.13930
  • Solubility: Insoluble in cold water, slightly soluble in hot water, soluble in ethanol \ ether and dilute alkali solution

2-Amino-4-chloro-5-methylbenzenesulfonic acid Security Information

2-Amino-4-chloro-5-methylbenzenesulfonic acid Customs Data

  • HS CODE：2921430090
  • Customs Data：

    China Customs Code:

    2921430090

    Overview:

    2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

    Summary:

    HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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2-Amino-4-chloro-5-methylbenzenesulfonic acid Production Method

Production Method 1

13290-74-9 13290-74-9
88-51-7 88-51-7
Reaction Conditions
1.1 Reagents: Iron ,  Hydrochloric acid Solvents: Water ;  10 min, reflux; reflux; 10 min, reflux; 10 min, reflux; reflux; 6 h, reflux
1.2 Reagents: Hydroxide
2.1 Reagents: Sulfuric acid Solvents: 1,2-Dichlorobenzene ,  Water ;  rt; 10 min
2.2 Reagents: Ferrous sulfate ;  8 h, 180 - 185 °C
2.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 8 - 9
Reference
Process for preparation of 6-chloro-3-aminotoluene-4-sulfonic acid from 2-chlorotoluene
, China, , ,

Production Method 2

95-74-9 95-74-9
88-51-7 88-51-7
Reaction Conditions
1.1 Reagents: Sulfuric acid ;  7 h, 168 - 172 °C
Reference
Study on the synthesis of 2-amino-4-chloro-5-toluenesulfonic acid
Su, Yanxi; et al, Huaxue Yanjiu Yu Yingyong, 2002, 14(3), 330-331

Production Method 3

88-51-7 88-51-7
Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Nitric acid Solvents: Water ;  10 °C; 0.5 h, 10 °C
1.2 1 h, 20 - 25 °C; 30 min, 25 °C; 25 °C → 40 °C; 5 h, 40 °C
2.1 Reagents: Iron ,  Hydrochloric acid Solvents: Water ;  10 min, reflux; reflux; 10 min, reflux; 10 min, reflux; reflux; 6 h, reflux
2.2 Reagents: Hydroxide
3.1 Reagents: Sulfuric acid Solvents: 1,2-Dichlorobenzene ,  Water ;  rt; 10 min
3.2 Reagents: Ferrous sulfate ;  8 h, 180 - 185 °C
3.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 8 - 9
Reference
Process for preparation of 6-chloro-3-aminotoluene-4-sulfonic acid from 2-chlorotoluene
, China, , ,

2-Amino-4-chloro-5-methylbenzenesulfonic acid Raw materials

2-Amino-4-chloro-5-methylbenzenesulfonic acid Preparation Products

2-Amino-4-chloro-5-methylbenzenesulfonic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:88-51-7)2-Amino-4-chloro-5-methylbenzenesulfonic acid
Order Number:sfd17759
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:88-51-7)2-Amino-4-chloro-5-methylbenzenesulfonic acid
Order Number:A842644
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:57
Price ($):207.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:88-51-7)4-Amino-2-chlorotoluene-5-sulfonic Acid
Order Number:LE14821;LE2466818
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:11
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:88-51-7)2-Amino-4-chloro-5-methylbenzenesulfonic acid
sfd17759
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:88-51-7)2-Amino-4-chloro-5-methylbenzenesulfonic acid
A842644
Purity:99%
Quantity:500g
Price ($):207.0
Email